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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B1360981 Get Quote

Essential Safety and Handling Guide for 3-
Chlorohexane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Chlorohexane. Adherence to

these protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification
3-Chlorohexane is classified as a hazardous substance with the following primary concerns[1]

[2][3][4]:

Flammable Liquid and Vapor: It is a Category 3 flammable liquid, posing a significant fire

risk[1][2][3][4]. Keep it away from heat, sparks, open flames, and other ignition sources[1][2]

[5].

Skin Irritation: It is classified as a Category 2 skin irritant and causes skin irritation upon

contact[1][2][3][4].

Serious Eye Irritation: As a Category 2 eye irritant, it can cause serious eye irritation[1][2][3]

[4].
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and prevent accidents. The

following equipment should be worn when handling 3-Chlorohexane[1][2][6]:

Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical Splash Goggles &

Face Shield

Goggles must meet OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166[6]. A face

shield should be worn over

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for protection

against halogenated

hydrocarbons[7]. Always

inspect gloves for damage

before use and replace them

immediately if contaminated[7].

Body Protection
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to provide a barrier

against splashes and potential

ignition[7].

Respiratory Protection Fume Hood or Respirator

All work with 3-Chlorohexane

should be conducted in a

certified chemical fume hood to

ensure adequate ventilation[1]

[8]. If a fume hood is not

available or exposure limits

may be exceeded, a

NIOSH/MSHA approved

respirator should be used[6].
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Quantitative Data for 3-Chlorohexane
This table summarizes key quantitative data for 3-Chlorohexane, providing a quick reference

for safety and experimental planning.

Property Value

Molecular Formula C₆H₁₃Cl[3][4]

Molecular Weight 120.62 g/mol [3]

CAS Number 2346-81-8[2][3]

Appearance Colorless to Almost Colorless Clear Liquid[5]

Boiling Point 123 °C[9][10]

Flash Point 25 °C[9][10]

Specific Gravity (20/20) 0.87[9]

UN Number 1993[1]

Transport Hazard Class 3 (Flammable Liquid)[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 3-Chlorohexane in a laboratory

setting.

Step 1: Preparation and Inspection

Ensure a chemical fume hood is operational and the sash is at the appropriate height[7].

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed[7][8].

Inspect all PPE for integrity (no tears, punctures, or degradation) before use[7].

Prepare and arrange all necessary equipment and reagents within the fume hood to

minimize movement and potential spills.
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Ground and bond all containers and receiving equipment to prevent static discharge[2][5].

Step 2: Chemical Handling

Conduct all weighing, transferring, and handling of 3-Chlorohexane exclusively within the

fume hood[7].

Use non-sparking tools and explosion-proof equipment to avoid ignition sources[2][5][8].

Keep containers of 3-Chlorohexane tightly closed when not in use to prevent the release of

flammable vapors[1][2][5].

Avoid direct contact with skin, eyes, and clothing[1][8].

Wash hands and skin thoroughly after handling the chemical[1][2].

Step 3: In Case of Exposure or Spill

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

plenty of water[1][2]. If skin irritation occurs, seek medical attention[1][2].

Eye Contact: Rinse eyes cautiously with water for several minutes. If wearing contact lenses,

remove them if it is easy to do so and continue rinsing[1][2]. If eye irritation persists, get

medical advice[1].

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell[1][8].

Spill: Remove all sources of ignition[1][8]. Evacuate non-essential personnel from the area.

Use appropriate absorbent material and spark-proof tools for cleanup. Ensure adequate

ventilation[1][8].

Disposal Plan
Proper disposal of 3-Chlorohexane and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Segregation: Collect all waste containing 3-Chlorohexane in a designated, clearly

labeled, and sealed container for halogenated organic waste[7][11]. Do not mix with non-

halogenated or other incompatible waste streams[11].

Container Labeling: The waste container must be labeled with the words "HAZARDOUS

WASTE" and list all chemical constituents by name and percentage[11].

Storage of Waste: Store the sealed hazardous waste container in a cool, well-ventilated, and

designated satellite accumulation area (SAA) away from ignition sources[1][11]. The

container must be kept tightly capped except when adding waste[11].

Final Disposal: Disposal must be conducted in accordance with all local, state, and federal

regulations. Entrust the final disposal to a licensed and certified hazardous waste disposal

company[1].

Workflow for Safe Handling of 3-Chlorohexane
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling & Disposal
Emergency Procedures

Verify Fume Hood
& Safety Showers

Inspect & Don PPE:
- Goggles & Face Shield

- Nitrile Gloves
- Flame-Resistant Coat

Prepare & Ground
Equipment

Transfer 3-Chlorohexane
(Use Non-Sparking Tools)

Keep Container
Tightly Closed

Exposure
Event?

Perform Experiment

Segregate Waste into
'Halogenated Organic' Container

Label Container:
'HAZARDOUS WASTE'

Store in SAA

Wash Hands Thoroughly

end

End Process

Skin: Rinse with Water
Remove Clothing

Yes

Eyes: Rinse with Water
Seek Medical Aid

Yes

Click to download full resolution via product page

Caption: Workflow for handling 3-Chlorohexane safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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